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  • Biotin-PEG5-Amine
    Biotin-PEG5-Amine
    • Cat. No.:
    • B606143
    • CAS No.:
    • 113072-75-6
    • Molecular Formula:
    • C22H42N4O7S
    • Molecular Weight:
    • 506.66
    Description
    Biotin-PEG5-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophil...
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  • Biotin-PEG4-alcohol
    Biotin-PEG4-alcohol
    • Cat. No.:
    • B606137
    • CAS No.:
    • 1217609-84-1
    • Molecular Formula:
    • C18H33N3O6S
    • Molecular Weight:
    • 419.54
    Description
    Biotin-PEG4-alcohol, purity > 98%, is in stock. Current shipping out time is about 2 weeks after order is received. CoA, QC data and MSDS documents are available in one week after order is received....
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  • Biotin-PEG11-Mal
    Biotin-PEG11-Mal
    • Cat. No.:
    • B606122
    • CAS No.:
    • 1334172-60-9
    • Molecular Formula:
    • C23H37N5O7S
    • Molecular Weight:
    • 527.6 g/mol
    Description
    Biotin-PEG11-Malis a PEG derivative containing a biotin group and a maleimide group for labeling and crosslinking cysteines and other sulfhydryls. The maleimide group reacts specifically with sulfhydryl groups (...
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  • Biotin-PEG11-Amine
    Biotin-PEG11-Amine
    • Cat. No.:
    • B606120
    • CAS No.:
    • 1418022-42-0
    • Molecular Formula:
    • C34H66N4O13S
    • Molecular Weight:
    • 770.98
    Description
    Biotin-PEG11-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophi...
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  • Biotin-PEG3-oxyamine HCl salt
    Biotin-PEG3-oxyamine HCl salt
    • Cat. No.:
    • B606136
    • CAS No.:
    • 1786206-22-1
    • Molecular Formula:
    • C18H34N4O6S
    • Molecular Weight:
    • 434.55
    Description
    Biotin-PEG3-oxyamine HCl salt is an aldehyde-reactive biotinylation reagent. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. The hydrophilic PEG sp...
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  • Biotin-PEG4-Methyltetrazine
    Biotin-PEG4-Methyltetrazine
    • Cat. No.:
    • B606141
    • CAS No.:
    • 1835759-81-3
    • Molecular Formula:
    • C27H39N7O6S
    • Molecular Weight:
    • 589.71
    Description
    Biotin-PEG4-methyltetrazine reacts with TCO-containing compounds via an Inverse-Electron-Demand Diels-Alder reaction to form a stable covalent bond and does not require Cu-catalyst or elevated temperatures. The ...
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  • Biotin-PEG12-TFP ester
    Biotin-PEG12-TFP ester
    • Cat. No.:
    • B606124
    • CAS No.:
    • 2055105-33-2
    • Molecular Formula:
    • C43H69F4N3O16S
    • Molecular Weight:
    • 992.08
    Description
    Biotin-PEG12-TFP ester with primary amino (-NH2) forms stable, irreversible amide bonds. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. Therefore, Bioti...
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  • BDP FL-PEG5-propargyl
    BDP FL-PEG5-propargyl
    • Cat. No.:
    • B605997
    • CAS No.:
    • 2093197-93-2
    • Molecular Formula:
    • C27H38BF2N3O6
    • Molecular Weight:
    • 549.42
    Description
    BDP FL-PEG5-propargyl is a BDP FL derivative containing a reactive propargyl group and a hydrophilic PEG spacer arm. The propargyl group allows site-specific conjugation by Click Chemistry and is ideal for conju...
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  • BDP FL-PEG4-TCO
    BDP FL-PEG4-TCO
    • Cat. No.:
    • B605995
    • CAS No.:
    • 2183473-16-5
    • Molecular Formula:
    • C33H49BF2N4O7
    • Molecular Weight:
    • 662.58
    Description
    BDP FL-PEG4-TCO is a fluorescent PEG derivative. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
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  • Biotin-PEG23-amine
    Biotin-PEG23-amine
    • Cat. No.:
    • B606125
    • CAS No.:
    • 604786-74-5
    • Molecular Formula:
    • C58H114N4O25S
    • Molecular Weight:
    • 1299.61
    Description
    Biotin-PEG23-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophi...
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